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Compound of Interest

4-Carboxy-2-
Compound Name:

fluorophenylisothiocyanate
CAS No.: 1027512-94-2

Cat. No.: B1497821

Get Quote

Part 1: Executive Summary & Identification Strategy

Critical Identity Alert: There is a discrepancy in the identification data provided in the request.

o User Provided CAS: 115822-57-6 (Corresponds to Chroman-3-carboxylic acid, a totally
different non-isothiocyanate compound).[1]

o Correct CAS for Topic:1027512-94-2 (Corresponds to 4-Carboxy-2-
fluorophenylisothiocyanate).[2][3]

This guide strictly covers the isothiocyanate derivative (CAS 1027512-94-2) due to the specific
hazards associated with the -NCS functional group. Researchers must verify the container
label before proceeding, as misidentification between a carboxylic acid intermediate and a
reactive isothiocyanate can lead to dangerous handling errors.

Chemical Identity
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Parameter Specification

Chemical Name 4-Carboxy-2-fluorophenylisothiocyanate
IUPAC Name 3-Fluoro-4-isothiocyanatobenzoic acid

CAS Number 1027512-94-2

Molecular Formula CsH4FNO2S

Molecular Weight 197.19 g/mol

Physical State Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, DCM; Hydrolyzes in

water

Part 2: Hazard Identification & Risk Assessment
(GHS)[5][6]

As a Senior Application Scientist, | categorize this compound as a Dual-Threat Reagent: it
possesses both corrosive acidic properties and potent electrophilic sensitizing capabilities.

GHS Classification[5][6]

« Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

o Respiratory Sensitization: Category 1 (May cause allergy or asthma symptoms or breathing
difficulties if inhaled).

o Skin Sensitization: Category 1 (May cause an allergic skin reaction).

o Specific Target Organ Toxicity (SE): Category 3 (Respiratory tract irritation).[4]

The Mechanistic Basis of Toxicity

The danger lies in the Isothiocyanate (-NCS) moiety. Unlike simple acids, the carbon atom in
the -N=C=S group is highly electrophilic.
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» Bioconjugation Risk: Upon contact with biological tissue, it rapidly forms thiourea bonds with
nucleophilic amine residues (lysine, N-terminus) on proteins.

» Haptenization: This irreversible covalent bonding turns the body's own proteins into foreign
antigens (haptens), triggering an immune response (sensitization).

e Acidic Synergy: The carboxylic acid group (-COOH) lowers the local pH, compromising the
skin barrier and accelerating the penetration of the isothiocyanate.

Part 3: Handling, Storage, and Stability Protocols[7]
The "Dry Chain" Protocol

Isothiocyanates are moisture-sensitive.[5] Water attacks the electrophilic carbon, leading to
hydrolysis. This is not just a purity issue; it releases toxic Carbonyl Sulfide (COS) gas.

Reaction:R-N=C=S + H20 - [R-NH-C(=0)-SH] - R-NH2 + COS (gas)

Storage Workflow

o Temperature: Store at 2—8°C (Refrigerated). Long-term storage at -20°C is preferred for
high-value synthesis.

o Atmosphere: Strictly under Argon or Nitrogen.[1]

o Container: Tightly sealed glass with Parafilm or heat-shrink band.

Experimental Handling (Step-by-Step)

This protocol ensures operator safety and reagent integrity.

» Equilibration: Remove the vial from the fridge/freezer and let it warm to room temperature
before opening. Opening a cold vial condenses atmospheric moisture inside, ruining the
remaining reagent.

» Weighing: Perform all weighing inside a chemical fume hood or, ideally, a glovebox.

e Solvent Choice: Use anhydrous solvents (DMF, DMSO) stored over molecular sieves. Avoid
protic solvents (Methanol, Ethanol) unless immediate reaction is intended.
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e Quenching: Never dispose of unreacted isothiocyanate directly. Quench excess reagent with
an amine solution (e.g., 10% Tris buffer or dilute ammonia) for 30 minutes to convert the
reactive -NCS group to a stable thiourea before disposal.

Visualization of Handling Logic

Use Immediatel: After 30 min

Cold Storage (-20°C) IR IN()
Inert Atmosphere

Weighing Reaction Quench Waste
(Fume Hood/Glovebox) (Anhydrous Solvent) (Add Tris/Ammonia)

Click to download full resolution via product page

Figure 1: The "Dry Chain" workflow prevents moisture-induced degradation and ensures safe
disposal of reactive intermediates.

Part 4: Applications in Drug Development[8]
Scaffold Utility

4-Carboxy-2-fluorophenylisothiocyanate is a versatile building block in medicinal chemistry.

e Fluorine Effect: The fluorine atom at the ortho position (relative to the isothiocyanate)
provides metabolic stability against ring oxidation and modulates the pKa of the benzoic
acid, improving bioavailability.

o Linker Chemistry: The carboxylic acid allows for amide coupling to drugs or peptides, while
the isothiocyanate remains available for "click-like" conjugation to amines.

Edman Degradation & Labeling

While Phenylisothiocyanate (PITC) is the standard for N-terminal protein sequencing (Edman
degradation), the 4-carboxy derivative allows for the attachment of fluorescent tags or solid-
phase resins before the sequencing reaction, enabling "Capture-and-Release" proteomics
workflows.

Part 5: Emergency Response & First Aid

Critical Note: Isothiocyanates are lachrymators and potent irritants. Speed is essential.
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Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse for 15+ mins. Lift

eyelids.

Corrosive damage to cornea is

rapid; pH neutralization is vital.

Skin Contact

Wash with soap & water.[4][6]

Do not use alcohol.

Alcohol increases skin
permeability, driving the
sensitizer deeper into the

dermis.

Move to fresh air.[4][5] Oxygen

Pulmonary sensitization can

Inhalation ) o cause delayed bronchospasm
if breathing is difficult. )
(asthma-like attack).
] ] Vomiting re-exposes the
_ Rinse mouth. Do NOT induce _
Ingestion esophagus to the corrosive

vomiting.

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 4-Carboxy-2-
fluorophenylisothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497821/docs#technical-guide-safety-data-sheet-4-
carboxy-2-fluorophenylisothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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